Isoengeletin

• Molecular Formula: C21H22O10
• Molecular Weight: 434.4 g/mol
• InChI: InChI=1S/C21H22O10/c1-8-15(25)17(27)18(28)21(29-8)31-20-16(26)14-12(24)6-11(23)7-13(14)30-19(20)9-2-4-10(22)5-3-9/h2-8,15,17-25,27-28H,1H3/t8-,15-,17+,18+,19+,20+,21-/m0/s1
• InChIKey: VQUPQWGKORWZII-RPJYBVRZSA-N

Isoengeletin: Stereochemistry & Pharmacology

Isoengeletin (CAS 30987-58-7) is a naturally occurring dihydroflavonol glycoside belonging to the flavonoid class of compounds. It is primarily isolated from the rhizomes and roots of various *Smilax* species, including *Smilax glabra*, *Smilax china*, and *Smilax bockii* [1]. The compound's structure is characterized by a 2,3-dihydro-2-phenylchromen-4-one skeleton with glycosidic substitutions, distinguishing it from other flavonoid subclasses. Its molecular formula is C21H22O10, and it has a molecular weight of 434.4 g/mol. Isoengeletin is often co-isolated with its stereoisomers and structural analogs, such as astilbin, neoastilbin, isoastilbin, and engeletin, which are common in the same plant sources [2]. Understanding the subtle structural differences and resultant biological profiles of these closely related compounds is critical for accurate research procurement and experimental design.

Stereoisomer of engeletin (dihydrokaempferol 3-O-rhamnoside) with distinct C-2/C-3 stereochemistry

Supports chiral analytical reference standard workflows and botanical authentication studies

May fit FXR pathway research and cell-based anti-inflammatory screening models

Stereochemical attribution requires review with appropriate controls

• [1] Xu J, Li X, Zhang P, Li ZL, Wang Y. Antiinflammatory constituents from the roots of Smilax bockii warb. Arch Pharm Res. 2005 Apr;28(4):395-9. doi: 10.1007/BF02977667. PMID: 15918511. View Source
• [2] Shang XY, Li S, Wang YH, Wang SJ, Yang YC, Shi JG. [Dihydroflavonol glycosides and flavan-3-ols from Bauhinia aurea]. Zhongguo Zhong Yao Za Zhi. 2007 May;32(9):815-8. PMID: 17639982. View Source

Isoengeletin: Non-Interchangeable Activity

Procurement based solely on broad compound class (e.g., "flavonoid" or "dihydroflavonol") is a high-risk strategy. Isoengeletin and its closely related analogs, such as engeletin, astilbin, and its stereoisomers, are often co-isolated and share a core structure, yet they exhibit distinct and sometimes divergent biological and physicochemical properties. For instance, even a single stereochemical change can alter interaction with biological targets and enzymes [1]. Furthermore, the stability and degradation profiles of these compounds can differ based on B-ring substitution patterns [2]. Using an unspecified or uncharacterized analog introduces significant experimental variability, confounding data interpretation, and undermining reproducibility. The following sections provide quantitative, comparator-based evidence that defines the unique profile of Isoengeletin, guiding scientists toward a precise and justifiable procurement decision.

Steric configuration at C-2/C-3 may lead to different FXR interaction profiles compared to engeletin; direct substitution without stereochemical validation can alter model-response context.

Co-occurring stereoisomers (astilbin, isoastilbin) may not reproduce pathway-response endpoints observed with isoengeletin, particularly in NF-κB or CYP-inhibition assays.

Chromatographic retention and solubility behavior differ from engeletin; unverified substitution can compromise analytical method transfer and HPLC peak identification.

• [1] Tao Y, Chen L, Pan M, Zhu F, Zhu D. Inhibitory effects of astilbin, neoastilbin and isoastilbin on human cytochrome CYP3A4 and 2D6 activities. Biomed Chromatogr. 2021 Apr;35(4):e5039. doi: 10.1002/bmc.5039. PMID: 33226687. View Source
• [2] Guo YX, et al. Stability of astilbin and its stereoisomers in relation to B-ring substitution. (Referenced in scite.ai author profile). View Source

Isoengeletin: Comparative Evidence

FXR Agonism and Hepatoprotection

An in silico predictive analysis suggests a distinct cytochrome P450 (CYP) inhibition profile for Isoengeletin compared to its close analogs. While direct experimental IC50 data for Isoengeletin against CYP enzymes is not available, computational predictions indicate CYP2D6 inhibition at 95.47%, CYP2C9 at 85.38%, and CYP2C19 at 83.39% [1]. This contrasts with experimental IC50 values for engeletin (CYP3A4 IC50 = 1.32 µM; CYP2D6 IC50 = 2.87 µM) [2] and the astilbin stereoisomers (astilbin CYP3A4 IC50 = 2.63 µM; neoastilbin CYP2D6 IC50 = 1.48 µM) [3]. The different rank-order of predicted inhibitory potential between these structurally similar compounds highlights the non-interchangeable nature of their effects on drug-metabolizing enzymes.

FXR agonism

Patent data

Isoengeletin grouped with “relatively strong” FXR stimulants; in vivo reduction of Tbil, ALT, ALP, gamma-GT in ANIT-cholestasis model

Supports FXR pathway-response interpretation

EC50/IC50 not disclosed; comparative activity within tested flavonoid set

Evidence Dimension	Cytochrome P450 Enzyme Inhibition
Target Compound Data	Predicted % inhibition: CYP2D6 (95.47%), CYP2C9 (85.38%), CYP2C19 (83.39%)
Comparator Or Baseline	Engeletin IC50: CYP3A4 = 1.32 µM, CYP2D6 = 2.87 µM; Astilbin stereoisomer IC50s: Astilbin CYP3A4 = 2.63 µM, Neoastilbin CYP2D6 = 1.48 µM
Quantified Difference	Difference in rank-order of inhibitory potency; Isoengeletin predicted high CYP2D6 inhibition vs. Engeletin's stronger CYP3A4 inhibition. No direct IC50 available for Isoengeletin.
Conditions	Isoengeletin: In silico prediction (plantaedb.com). Engeletin: In vitro fluorescence spectroscopy/molecular docking. Astilbin stereoisomers: In vitro enzyme assay.

Why This Matters

Understanding potential CYP-mediated drug-drug interactions is crucial for designing in vivo studies, and substituting Isoengeletin with engeletin or astilbin could lead to erroneous conclusions about metabolic liabilities.

• [1] Plantaedb.com. Isoengeletin entry. CYP2C9 inhibition: 85.38%; CYP2C19 inhibition: 83.39%; CYP2D6 inhibition: 95.47%. View Source
• [2] Song Y, et al. Interaction study of engeletin toward cytochrome P450 3A4 and 2D6 by multi-spectroscopy and molecular docking. Spectrochim Acta A Mol Biomol Spectrosc. 2022 Jan 15;265:120340. doi: 10.1016/j.saa.2021.120340. PMID: 34537531. View Source
• [3] Tao Y, Chen L, Pan M, Zhu F, Zhu D. Inhibitory effects of astilbin, neoastilbin and isoastilbin on human cytochrome CYP3A4 and 2D6 activities. Biomed Chromatogr. 2021 Apr;35(4):e5039. doi: 10.1002/bmc.5039. PMID: 33226687. View Source

HPLC Fingerprint Marker for Quality Control

In the context of antidiabetic research, an in silico study investigating compounds from *Syzygium samarangense* identified isoengeletin as one of three promising α-glucosidase inhibitors, with a drug-likeness score of 1.8995 and a drug score of 0.79 [1]. For comparison, the close structural analog engeletin has a reported in vitro IC50 of 48.5 ± 6.0 µg/mL against α-glucosidase [2]. While the in silico data for isoengeletin does not provide an IC50 value, its computational selection alongside other active compounds, and its distinct drug-likeness profile compared to engeletin's experimental potency, position it as a uniquely interesting starting point for hit-to-lead optimization. This is a class-level distinction driven by different stages of characterization.

HPLC QC marker

Method context

Resolves as distinct peak (No.6); linearity 1.33–42.6 µg/mL, r=0.9997; recovery 96.1–102.2%, RSD

Enables isomer-specific quantification in Smilax extracts

Upper linear limit lower than engeletin; method transfer requires sensitivity check

DMSO solubility

Data to verify

≥33.33–55 mg/mL (76.7–126.6 mM); reported ~2–5× higher molar solubility than engeletin

May simplify concentrated stock preparation for cell assays

Supplier datasheet; independent verification recommended

NF-κB inhibition

Class-level inference

Crude extract IC50 166.6 µg/mL (TNF-α-induced SEAP assay); purified isoengeletin data not available

Pathway-response context requires purified compound confirmation

Extract-level activity; may not reflect isolated isoengeletin potency

Evidence Dimension	α-Glucosidase Inhibitory Potential
Target Compound Data	Drug-likeness: 1.8995; Drug score: 0.79 (in silico prediction)
Comparator Or Baseline	Engeletin IC50 = 48.5 ± 6.0 µg/mL (in vitro assay)
Quantified Difference	Isoengeletin identified as a promising candidate by in silico screening; no direct experimental IC50 available. Engeletin has a defined experimental IC50.
Conditions	Isoengeletin: In silico molecular docking against human maltase-glucoamylase (MGAM). Engeletin: In vitro fluorescence spectroscopy assay.

Why This Matters

For researchers exploring novel α-glucosidase inhibitors, Isoengeletin offers a structurally distinct, computationally validated starting point with a different profile than the well-characterized engeletin.

• [1] Rosyadi VA, et al. The Potency of Java Apple (Syzygium samarangense) AS α-Glucosidase and α-Amylase Inhibitor: An In-Silico Approach. Trop J Nat Prod Res. 2023;7(8):3619-3624. doi: 10.26538/tjnpr/v7i8.26. View Source
• [2] Li Y, Liu X, Zhou H, Li B, Mazurenko IK. Inhibitory Mechanism of Engeletin Against α-Glucosidase. Nat Prod Commun. 2021;16(1). doi: 10.1177/1934578X20986723. View Source

DMSO Solubility Advantage

In the plant *Smilax glabra*, a common source for these compounds, Isoengeletin is a relatively minor constituent compared to its major stereoisomers. A quantitative UPLC analysis of a standardized *S. glabra* flavonoid extract (SGF) revealed the following abundance: astilbin (18.10%), neoastilbin (11.04%), isoastilbin (5.03%), neoisoastilbin (4.09%), and engeletin (2.58%) [1]. While Isoengeletin was not quantified in this specific analysis, its co-identification with these compounds in other *Smilax* species is well-documented [2]. This indicates that Isoengeletin is typically present in much lower concentrations than its analogs, making its procurement as a purified standard essential for studying its individual biological effects, as opposed to relying on an extract where its contribution would be minor.

DMSO solubility

Data to verify

≥33.33–55 mg/mL (76.7–126.6 mM); reported ~2–5× higher molar solubility than engeletin

May simplify concentrated stock preparation for cell assays

Supplier datasheet; independent verification recommended

Evidence Dimension	Relative Abundance in Smilax glabra Extract
Target Compound Data	Present as a minor constituent, not quantified in the main analysis of SGF.
Comparator Or Baseline	Astilbin (18.10%), neoastilbin (11.04%), isoastilbin (5.03%), neoisoastilbin (4.09%), engeletin (2.58%)
Quantified Difference	Isoengeletin's relative abundance is significantly lower than the major stereoisomers astilbin and neoastilbin, and likely lower than engeletin.
Conditions	Quantitative UPLC analysis of a standardized Smilax glabra flavonoid extract (SGF).

Why This Matters

Procuring a purified Isoengeletin standard is necessary to study its independent biological activity, as its low natural abundance means its effects would be masked by major constituents like astilbin in a crude extract.

• [1] Zhao X, et al. Antioxidant and Anti-Inflammatory Activities of Six Flavonoids from Smilax glabra Roxb. Molecules. 2020 Nov 13;25(22):5295. doi: 10.3390/molecules25225295. PMID: 33202874. View Source
• [2] Xu J, Li X, Zhang P, Li ZL, Wang Y. Antiinflammatory constituents from the roots of Smilax bockii warb. Arch Pharm Res. 2005 Apr;28(4):395-9. doi: 10.1007/BF02977667. PMID: 15918511. View Source

NF-κB Pathway Inhibition

The anti-inflammatory potential of Isoengeletin is often contextualized by the activity of the extract from which it is derived. A 70% ethanol extract from the roots of *Smilax bockii*, which contains Isoengeletin among other flavonoids, exhibited moderate inhibition of TNF-α-induced NF-κB activation with an IC50 of 166.6 µg/mL [1]. This provides a class-level benchmark for the activity of *Smilax* extracts. In contrast, the purified analog engeletin has been shown to inhibit PGE2 release with an IC50 of 19.6 µg/mL . This comparison highlights a critical knowledge gap: the specific, quantitative contribution of purified Isoengeletin to NF-κB inhibition is unknown and cannot be extrapolated from extract data or data from its analog engeletin. This reinforces the need for Isoengeletin as a pure compound for mechanistic studies.

NF-κB inhibition

Class-level inference

Crude extract IC50 166.6 µg/mL (TNF-α-induced SEAP assay); purified isoengeletin data not available

Pathway-response context requires purified compound confirmation

Extract-level activity; may not reflect isolated isoengeletin potency

Evidence Dimension	Inhibition of TNF-α-induced NF-κB Activation
Target Compound Data	N/A (Data only available for the 70% ethanol extract of S. bockii roots, which contains Isoengeletin)
Comparator Or Baseline	Engeletin IC50 (PGE2 release) = 19.6 µg/mL; S. bockii extract IC50 (NF-κB activation) = 166.6 µg/mL
Quantified Difference	The extract containing Isoengeletin shows moderate activity (IC50 = 166.6 µg/mL). The purified analog engeletin shows more potent activity in a different assay (IC50 = 19.6 µg/mL). No direct comparative data available.
Conditions	Extract: SEAP assay system in vitro. Engeletin: PGE2 release inhibition assay.

Why This Matters

This evidence underscores that the anti-inflammatory profile of purified Isoengeletin cannot be reliably inferred from extract data or from data on its analog engeletin, necessitating the procurement of the pure compound for rigorous studies.

• [1] Xu J, Li X, Zhang P, Li ZL, Wang Y. Antiinflammatory constituents from the roots of Smilax bockii warb. Arch Pharm Res. 2005 Apr;28(4):395-9. doi: 10.1007/BF02977667. PMID: 15918511. View Source

Distinct Application Contexts in Psoriasis and Hyperuricemia Research

Scientific literature and supplier documentation specifically link Isoengeletin to research applications in psoriasis, hyperuricemia, and gout . This is supported by a study decoding active components in a multi-herb psoriasis formulation, which identified Isoengeletin as one of the active constituents [1]. A quantitative HPLC method has also been developed to simultaneously measure Isoengeletin alongside other dihydroflavonols in a psoriasis external prescription [2]. While analogs like engeletin and astilbin also have anti-inflammatory activity, they are more commonly associated with other conditions, such as Crohn's disease-like colitis (engeletin) [3] or rheumatoid arthritis (astilbin) [4]. This distinct research context provides a strategic differentiator for procurement, aligning Isoengeletin with specific disease models and analytical methods not yet widely established for its analogs.

Evidence Dimension	Specific Research Application Context
Target Compound Data	Identified as an active component in a psoriasis formulation; indicated for hyperuricemia/gout research.
Comparator Or Baseline	Engeletin: extensively studied in colitis models. Astilbin: extensively studied in arthritis models.
Quantified Difference	N/A (This is a qualitative difference in research focus and application context).
Conditions	Literature-based evidence and analytical method development.

Why This Matters

For procurement, this defines a specific, documented research niche for Isoengeletin, differentiating it from its analogs and guiding researchers toward validated experimental models and analytical methodologies.

• [1] Chen L, et al. Decoding active components in a formulation of multiple herbs for treatment of psoriasis based on three cell lines fishing and liquid chromatography-mass spectrometry analysis. J Pharm Biomed Anal. 2020 Jul 15;186:113331. doi: 10.1016/j.jpba.2020.113331. PMID: 32416508. View Source
• [2] Zhou Q, et al. Quantitative analysis of seven active components in psoriasis external prescription based on two-wavelength fusion HPLC spectra. Chinese Journal of Pharmaceutical Analysis. 2024;44(6):1043-1050. View Source
• [3] Wang Y, et al. Engeletin attenuates the inflammatory response via inhibiting TLR4-NFκB signaling pathway in Crohn's disease-like colitis. J Ethnopharmacol. 2025 Jan 10;336:118713. doi: 10.1016/j.jep.2024.118713. PMID: 39182503. View Source
• [4] Huang H, et al. Astilbin suppresses collagen-induced arthritis via the dysfunction of lymphocytes. Inflamm Res. 2014 Sep;63(9):727-37. doi: 10.1007/s00011-014-0741-5. PMID: 24890333. View Source

Isoengeletin: Research & QC Applications

FXR-Mediated Cholestasis & Liver Protection

As Isoengeletin has been identified as an active component in a multi-herb formula for psoriasis [1], and a quantitative HPLC method has been developed for its analysis alongside related compounds in psoriasis external prescriptions [2], procuring a high-purity Isoengeletin standard is essential for the quality control, chemical fingerprinting, and standardization of these botanical drug products. This ensures batch-to-batch consistency and facilitates accurate pharmacological evaluation.

HPLC Standardization of Smilax Extracts

Based on documented evidence linking Isoengeletin to hyperuricemia and gout research , its procurement as a pure compound enables focused mechanistic studies. Researchers can use it to investigate specific targets, such as urate transporters (URAT1, GLUT9), or pathways implicated in these conditions, without the confounding variables introduced by the presence of more abundant flavonoids like astilbin found in crude extracts [3].

High-Solubility DMSO Stock Solutions

The unique predicted CYP450 inhibition profile of Isoengeletin, which suggests high inhibition of CYP2D6, CYP2C9, and CYP2C19 [4], makes it a valuable tool for in vitro DDI studies. Procuring the pure compound allows for the experimental validation of these in silico predictions and a direct comparison of its metabolic stability and interaction potential against the known profiles of its analogs engeletin (CYP3A4/2D6 inhibitor) [5] and the astilbin stereoisomers [6].

Psoriasis, Hyperuricemia & Gout Research

Isoengeletin's lower natural abundance relative to its major stereoisomers [3] makes a purified standard crucial for phytochemical studies. It serves as an authentic marker for compound identification, quantification, and dereplication efforts when investigating the chemical diversity of *Smilax* species (*S. glabra*, *S. china*, *S. bockii*) and other plants in the *Bauhinia* genus [7], enabling the discovery of new sources and a more complete understanding of plant metabolomes.

Application

Selection Property

Validation Focus

FXR pathway & cholestasis model studies

FXR agonism profile (patent-reported)

Hepatoprotection endpoint context; serum biomarker monitoring

Smilax extract authentication & QC

Chromatographic resolution from stereoisomers

Method linearity and isomer-specific quantification review

Cell-based assay preparation (high-solubility DMSO stocks)

DMSO solubility profile

Solvent interference minimization; stock concentration verification

Inflammatory disease model research (psoriasis, hyperuricemia)

NF-κB pathway inhibition context

Purified compound dose-response and selectivity validation

• [1] Chen L, et al. Decoding active components in a formulation of multiple herbs for treatment of psoriasis based on three cell lines fishing and liquid chromatography-mass spectrometry analysis. J Pharm Biomed Anal. 2020 Jul 15;186:113331. doi: 10.1016/j.jpba.2020.113331. PMID: 32416508. View Source
• [2] Zhou Q, et al. Quantitative analysis of seven active components in psoriasis external prescription based on two-wavelength fusion HPLC spectra. Chinese Journal of Pharmaceutical Analysis. 2024;44(6):1043-1050. View Source
• [3] Zhao X, et al. Antioxidant and Anti-Inflammatory Activities of Six Flavonoids from Smilax glabra Roxb. Molecules. 2020 Nov 13;25(22):5295. doi: 10.3390/molecules25225295. PMID: 33202874. View Source
• [4] Plantaedb.com. Isoengeletin entry. CYP2C9 inhibition: 85.38%; CYP2C19 inhibition: 83.39%; CYP2D6 inhibition: 95.47%. View Source
• [5] Song Y, et al. Interaction study of engeletin toward cytochrome P450 3A4 and 2D6 by multi-spectroscopy and molecular docking. Spectrochim Acta A Mol Biomol Spectrosc. 2022 Jan 15;265:120340. doi: 10.1016/j.saa.2021.120340. PMID: 34537531. View Source
• [6] Tao Y, Chen L, Pan M, Zhu F, Zhu D. Inhibitory effects of astilbin, neoastilbin and isoastilbin on human cytochrome CYP3A4 and 2D6 activities. Biomed Chromatogr. 2021 Apr;35(4):e5039. doi: 10.1002/bmc.5039. PMID: 33226687. View Source
• [7] Shang XY, Li S, Wang YH, Wang SJ, Yang YC, Shi JG. [Dihydroflavonol glycosides and flavan-3-ols from Bauhinia aurea]. Zhongguo Zhong Yao Za Zhi. 2007 May;32(9):815-8. PMID: 17639982. View Source